Cas no 5705-70-4 ( )

  structure
  structure
Product Name: 
CAS No:5705-70-4
MF:C26H18OS
MW:378.485525608063
CID:946412
PubChem ID:264431
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • DTXSID40295079
    • NSC99529
    • 1-benzothiophen-2-yl[2-(naphthalen-1-ylmethyl)phenyl]methanone
    • 5705-70-4
    • NSC-99529
    •  
    • Inchi: 1S/C26H18OS/c27-26(25-17-21-10-3-6-15-24(21)28-25)23-14-5-2-9-20(23)16-19-12-7-11-18-8-1-4-13-22(18)19/h1-15,17H,16H2
    • InChI Key: SMAXRHLMSYBSRN-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C=C1C(C1=CC=CC=C1CC1=CC=CC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 378.10794
  • Monoisotopic Mass: 378.108
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 545
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.8
  • Topological Polar Surface Area: 45.3Ų

Experimental Properties

  • Density: 1.242
  • Boiling Point: 605.4°C at 760 mmHg
  • Flash Point: 319.9°C
  • Refractive Index: 1.712
  • PSA: 17.07
  • LogP: 6.87630

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